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Compound of Interest

Compound Name: (-)-Dizocilpine maleate

Cat. No.: B12460584

For researchers, scientists, and drug development professionals, the proper disposal of (-)-
Dizocilpine maleate is a critical component of laboratory safety and environmental
responsibility. This potent neuroactive compound, also known as MK-801, requires careful
handling not only during experimentation but also through to its final disposal. Adherence to
established protocols is essential to mitigate risks to personnel and the environment.

(-)-Dizocilpine maleate is classified as harmful if swallowed, a skin and eye irritant, and may
cause respiratory irritation.[1] Furthermore, it is suspected of causing damage to fertility or the
unborn child and can cause organ damage through prolonged or repeated exposure.
Therefore, strict adherence to disposal regulations is paramount. The primary directive for the
disposal of (-)-Dizocilpine maleate is to act in accordance with all applicable federal, state,
and local environmental regulations.[1] Under no circumstances should this chemical be
disposed of with household garbage or released into the sewage system.[2]

Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to:

» Protective gloves
» Protective clothing

e Eye and face protection
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All handling of (-)-Dizocilpine maleate for disposal purposes should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or fumes.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of (-)-Dizocilpine
maleate in a laboratory setting.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect all solid (-)-Dizocilpine maleate waste, including unused or expired product and
contaminated materials such as filter paper or weighing boats, in a designated and clearly
labeled hazardous waste container.

o The container must be compatible with the chemical and sealable to prevent accidental
spillage or release.

e Liquid Waste:

o For solutions containing (-)-Dizocilpine maleate, collect the waste in a designated,
labeled, and sealed hazardous waste container.

o Do not mix with other incompatible waste streams.
o Contaminated Labware and PPE:

o Disposable items such as gloves, pipette tips, and vials that have come into contact with
(-)-Dizocilpine maleate should be collected in a designated hazardous waste container.

o Non-disposable glassware and equipment must be decontaminated. A common procedure
involves rinsing with an appropriate solvent (e.g., ethanol or methanol) three times. The
solvent rinsate must be collected as hazardous waste.

2. Labeling of Waste Containers:

« All waste containers must be clearly and accurately labeled with the following information:
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The words "Hazardous Waste"

[e]

o

The full chemical name: "(-)-Dizocilpine maleate"

[¢]

The specific hazards associated with the chemical (e.g., "Toxic," "Irritant™)

The date the waste was first added to the container.

[¢]

. Storage of Chemical Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated secondary
containment area.

The storage area should be away from incompatible materials and general laboratory traffic.
Ensure containers are kept closed except when adding waste.
. Arrangement for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the (-)-
Dizocilpine maleate waste.

Provide the EHS or contractor with accurate information about the waste, including its
composition and volume.

Incineration is a commonly recommended method for the disposal of pharmaceutical waste.

[3]
Accidental Spill Response
In the event of a spill, the following steps should be taken immediately:

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

o Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the
necessary protective gear.
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e Contain and Clean the Spill:

o For solid spills, carefully sweep or scoop the material into a designated hazardous waste

container. Avoid generating dust.

o For liquid spills, use an absorbent material, such as vermiculite or a chemical spill kit, to

absorb the liquid. Place the absorbent material into a hazardous waste container.

« Decontaminate the Area: Clean the spill area with an appropriate solvent and collect the

cleaning materials as hazardous waste.

o Report the Spill: Report the incident to your laboratory supervisor and EHS department in

accordance with your institution's policies.

Quantitative Data Summary

While specific quantitative data for disposal is highly dependent on the form and concentration

of the waste, the following table summarizes key hazard information for (-)-Dizocilpine

maleate:

Hazard Classification

Description

Acute Oral Toxicity

Harmful if swallowed[1]

Skin Corrosion/Irritation

Causes skin irritation[1]

Eye Damage/Irritation

Causes serious eye irritation[1]

Reproductive Toxicity

Suspected of damaging fertility or the unborn
child[2]

Specific Target Organ Toxicity

May cause respiratory irritation; Causes
damage to organs through prolonged or

repeated exposure[1][2]
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Step 1: Waste Collection & Segregation

Solid Waste Liquid Waste )
(Unused product, contaminated items) (Solutions containing the compound) Contaminated PPE & Labware
Place in lace in lace in

Labeled Solid Labeled Liquid Labeled PPE
Hazardous Waste Container Hazardous Waste Container Hazardous Waste Container

\Step 2: torage‘/

Designated Secure
Secondary Containment Area

Step 3: Final Disposal

Contact EHS or
Licensed Contractor

:

Scheduled Waste Pickup

Incineration or othe
approved method

Disposal Workflow for (-)-Dizocilpine Maleate

Click to download full resolution via product page

Caption: Disposal Workflow for (-)-Dizocilpine Maleate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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